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Cat. No.: B12368766

Get Quote

Technical Support Center: C3TD879
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and troubleshooting guidance for

the use of C3TD879, a first-in-class, potent, and selective inhibitor of Citron Kinase (CITK).

Adherence to proper experimental protocols and a clear understanding of its selectivity profile

are crucial for obtaining reliable and interpretable results.

Frequently Asked Questions (FAQs)
Q1: What is C3TD879 and what is its primary target?

A1: C3TD879 is a Type I kinase inhibitor designed as a chemical probe to investigate the

biology of Citron Kinase (CITK).[1][2] It potently inhibits the catalytic activity of CITK with a

biochemical half-maximal inhibitory concentration (IC50) of 12 nM and binds directly to the full-

length human CITK in cells with a dissociation constant (Kd) of less than 10 nM.[1][2]

Q2: How selective is C3TD879?

A2: C3TD879 has demonstrated high selectivity for CITK. In a comprehensive screen against

373 other human kinases, it showed a greater than 17-fold selectivity for its primary target,
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indicating a low potential for off-target effects at standard working concentrations.[3] For

detailed information on potential minor off-target interactions, please refer to the quantitative

data summary below.

Q3: What are the recommended storage and handling conditions for C3TD879?

A3: For long-term storage, C3TD879 powder should be kept at -20°C. For short-term storage,

4°C is acceptable. When in solvent, it should be stored at -80°C.

Q4: I am observing unexpected or inconsistent results in my cell-based assay. What could be

the cause?

A4: Inconsistent results can arise from several factors. Please refer to the "Troubleshooting

Guide: In Vitro Kinase Assays" section for a detailed breakdown of potential issues, including

compound precipitation, suboptimal ATP concentrations, and inactive enzymes.

Q5: Can C3TD879 be used in in vivo studies?

A5: C3TD879 has been shown to have favorable drug metabolism and pharmacokinetic

(DMPK) properties, suggesting its suitability for in vivo evaluation in animal models.[3]

However, specific dosing and formulation will depend on the animal model and experimental

design.

Quantitative Data Summary: Off-Target Kinase
Profiling
The following table summarizes the inhibitory activity of C3TD879 against a panel of 373

human kinases as determined by the Eurofins KinaseProfiler™ service. The data is presented

as the percent inhibition at a 1 µM concentration of C3TD879. Only kinases with greater than

10% inhibition are listed for clarity.
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Kinase Target Percent Inhibition at 1 µM Kinase Family

CITK (On-Target) >99% AGC

Off-Target Kinase A 25% TK

Off-Target Kinase B 18% CAMK

Off-Target Kinase C 12% STE

Note: This is a representative table. The actual data would be populated from the

supplementary information of the primary publication.

Troubleshooting Guide: In Vitro Kinase Assays
This guide addresses common issues encountered during in vitro experiments with C3TD879.
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Issue Potential Cause Recommended Solution

Lower than expected potency

(High IC50)

High ATP Concentration:

C3TD879 is an ATP-

competitive inhibitor. High

concentrations of ATP in the

assay will compete with the

inhibitor, leading to an

apparent decrease in potency.

Use an ATP concentration at or

near the Km for CITK.

Inactive Enzyme: The CITK

enzyme may have lost activity

due to improper storage or

handling.

Ensure the enzyme is stored

correctly and has been through

a minimal number of freeze-

thaw cycles. Test with a known

activator or a different batch of

enzyme.

Compound Precipitation:

C3TD879 may precipitate in

aqueous assay buffers at

higher concentrations.

Visually inspect for

precipitation. If observed,

consider using a different

buffer system or adding a

small percentage of a co-

solvent like DMSO. Ensure the

final DMSO concentration is

consistent across all wells and

does not exceed a level that

affects enzyme activity.

High variability between

replicates

Pipetting Inaccuracy: Small

volume pipetting errors can

lead to significant variations.

Calibrate pipettes regularly

and use reverse pipetting for

viscous solutions.

Edge Effects: Evaporation from

the outer wells of a microplate

can alter reagent

concentrations.

Avoid using the outermost

wells for critical samples or fill

them with buffer to create a

humidity barrier.

No inhibition observed Incorrect Compound

Concentration: Errors in serial

dilutions can lead to a much

Prepare fresh dilutions and

verify the stock solution

concentration.
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lower final concentration than

intended.

Assay Conditions: The buffer

pH, salt concentration, or

temperature may not be

optimal for C3TD879 binding

or CITK activity.

Review the literature for

optimal CITK assay conditions

and ensure all reagents are at

the correct temperature before

starting the reaction.

Experimental Protocols
Protocol 1: In Vitro CITK Inhibition Assay
(Luminescence-Based)
This protocol is a general guideline for determining the IC50 of C3TD879 against CITK using a

luminescence-based assay that measures ATP consumption.

Materials:

Purified, active Citron Kinase (CITK)

Kinase substrate (e.g., a specific peptide)

C3TD879

ATP

Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl2, 0.1 mg/mL BSA)

Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

White, opaque 96-well or 384-well plates

Procedure:

Compound Preparation: Prepare a serial dilution of C3TD879 in kinase assay buffer. Also,

prepare a vehicle control (e.g., DMSO) at the same final concentration as the highest

C3TD879 concentration.
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Reaction Setup: To each well of the microplate, add:

Kinase assay buffer

C3TD879 dilution or vehicle control

CITK enzyme

Substrate

Initiate Reaction: Add ATP to each well to start the kinase reaction.

Incubation: Incubate the plate at the optimal temperature for CITK activity (e.g., 30°C) for a

predetermined time (e.g., 60 minutes).

ATP Detection: Add the luminescence-based ATP detection reagent to each well according to

the manufacturer's instructions. This will stop the kinase reaction and generate a

luminescent signal proportional to the amount of remaining ATP.

Measurement: Read the luminescence on a plate reader.

Data Analysis: The luminescent signal is inversely proportional to kinase activity. Calculate

the percent inhibition for each C3TD879 concentration relative to the vehicle control. Plot the

percent inhibition against the log of the C3TD879 concentration and fit the data to a dose-

response curve to determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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